Cas no 1565945-58-5 (tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate
• CAS No: 1565945-58-5
• MF: C₁₂H₂₀BrNO₃
• MW: 306.196103096008
• CID: 5562141
• PubChem ID: 104701013
• Update Time: 2025-06-27

tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate
• EN300-4395408
• 1565945-58-5

• Inchi： 1S/C12H20BrNO3/c1-11(2,3)17-10(16)14-12(9(15)8-13)6-4-5-7-12/h4-8H2,1-3H3,(H,14,16)
• InChI Key： DRVONOMDUMSSSF-UHFFFAOYSA-N
• SMILES： BrCC(C1(CCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 305.06266g/mol
• Monoisotopic Mass: 305.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate

Comprehensive Overview of tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate (CAS No. 1565945-58-5)

tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate (CAS No. 1565945-58-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopentyl ring and a bromoacetyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers frequently employ this compound in the development of novel drug candidates, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate is driven by its versatility in organic synthesis. With the rise of AI-driven drug discovery and computational chemistry, this compound has gained attention for its potential in high-throughput screening and structure-activity relationship (SAR) studies. Its carbamate and bromoacetyl functionalities allow for selective modifications, enabling the creation of derivatives with tailored properties.

In recent years, the demand for custom synthesis and building blocks for medicinal chemistry has surged, placing compounds like tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate at the forefront of innovation. Its application extends to peptide synthesis and protease inhibitor development, aligning with the industry's focus on targeted therapies and precision medicine. Researchers often search for "CAS 1565945-58-5 suppliers" or "bromoacetyl cyclopentyl derivatives" to source this material for their projects.

The compound's stability under controlled conditions and compatibility with green chemistry principles further enhance its appeal. As sustainability becomes a priority in chemical research, tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate is being explored in solvent-free reactions and catalytic processes. This aligns with the broader trend of reducing environmental impact while maintaining synthetic efficiency.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly used to characterize tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate, ensuring purity and consistency for research applications. The compound's crystalline form and melting point are also critical parameters for quality control, often discussed in technical datasheets.

With the increasing integration of machine learning in chemical research, CAS 1565945-58-5 has been featured in datasets for molecular property prediction. Its structural features contribute to training algorithms for drug-likeness and ADMET profiling, making it a relevant subject in cheminformatics studies.

In conclusion, tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate (CAS No. 1565945-58-5) represents a critical tool for modern chemical research. Its applications span drug development, agrochemical innovation, and computational modeling, reflecting the interdisciplinary nature of today's scientific advancements. As research continues to evolve, this compound will likely remain a key player in the quest for novel therapeutic and agricultural solutions.